Zinc 2-mercaptobenzothiazole

Specification

• Description: 2-mercaptobenzothiazole is a pale yellow to tan crystalline powder with a disagreeable odor. (NTP, 1992); 1,3-benzothiazole-2-thiol is 1,3-Benzothiazole substituted at the 2-position with a sulfanyl group. It has a role as a carcinogenic agent and a metabolite. It is a member of benzothiazoles and an aryl thiol.; 2-mercaptobenzothiazole is a Standardized Chemical Allergen. The physiologic effect of 2-mercaptobenzothiazole is by means of Increased Histamine Release, and Cell-mediated Immunity.; 2-Mercaptobenzothiazole is a natural product found in Bos taurus with data available.; 2-Mercaptobenzothiazole can cause cancer according to California Labor Code and the World Health Organization's International Agency for Research on Cancer (IARC).
• CAS No.: 155-04-4
• Molecular Formula: C14H8N2S4Zn
• Molecular Weight: 397.9 g/mol
• IUPAC Name: zinc;1,3-benzothiazole-2-thiolate
• Standard InChI: InChI=1S/2C7H5NS2.Zn/c2*9-7-8-5-3-1-2-4-6(5)10-7;/h2*1-4H,(H,8,9);/q;;+2/p-2
• Standard InChI Key: PGNWIWKMXVDXHP-UHFFFAOYSA-L
• SMILES: C1=CC=C2C(=C1)N=C(S2)[S-].C1=CC=C2C(=C1)N=C(S2)[S-].[Zn+2]
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)[S-].C1=CC=C2C(=C1)N=C(S2)[S-].[Zn+2]
• Boiling Point: Decomposes (NTP, 1992); Not determinable experimentally by EU Method A.2 (Boiling Temperature) due to overlapping endothermic and exothermic reactions.
• Colorform: LIGHT YELLOW POWDER
• Flash Point: 392 °F (NTP, 1992); 392 °F; 243 °C
• Melting Point: 351 to 358 °F (NTP, 1992); 180.2-181.7 °C; MP: 170-173 °C /Technical mercaptobenzothiazole/; 177 - 179 °C; 180-182 °C